Cas no 931581-06-5 (Cinchonan, 6'-methoxy-9-[(trimethylsilyl)oxy]-, hydrochloride (1:1), (9S)-)
Cinchonan, 6'-methoxy-9-[(trimethylsilyl)oxy]-, hydrochloride (1:1), (9S)- Chemical and Physical Properties
Names and Identifiers
-
- Cinchonan, 6'-methoxy-9-[(trimethylsilyl)oxy]-, hydrochloride (1:1), (9S)-
-
- Inchi: 1S/C23H32N2O2Si.ClH/c1-6-16-15-25-12-10-17(16)13-22(25)23(27-28(3,4)5)19-9-11-24-21-8-7-18(26-2)14-20(19)21;/h6-9,11,14,16-17,22-23H,1,10,12-13,15H2,2-5H3;1H/t16-,17-,22+,23-;/m0./s1
- InChI Key: XQRZIMJKWNHQCI-MROXYWGCSA-N
- SMILES: [C@H](C1=CC=NC2C=CC(OC)=CC1=2)([C@@]1([H])C[C@@H]2CC[N@]1C[C@@H]2C=C)O[Si](C)(C)C.Cl
Cinchonan, 6'-methoxy-9-[(trimethylsilyl)oxy]-, hydrochloride (1:1), (9S)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A1226817-1g |
(1S,2R,4S,5R)-2-((S)-(6-Methoxyquinolin-4-yl)((trimethylsilyl)oxy)methyl)-5-vinylquinuclidine hydrochloride |
931581-06-5 | 97% | 1g |
$329.0 | 2025-04-15 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01155476-1g |
(1S,2R,4S,5R)-2-((S)-(6-Methoxyquinolin-4-yl)((trimethylsilyl)oxy)methyl)-5-vinylquinuclidine hydrochloride |
931581-06-5 | 97% | 1g |
¥2338.0 | 2024-04-17 |
Cinchonan, 6'-methoxy-9-[(trimethylsilyl)oxy]-, hydrochloride (1:1), (9S)- Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on Cinchonan, 6'-methoxy-9-[(trimethylsilyl)oxy]-, hydrochloride (1:1), (9S)-
Cinchonan, 6'-methoxy-9-[(trimethylsilyl)oxy]-, hydrochloride (1:1), (9S)-: A Comprehensive Overview in Modern Chemical Biology
The compound with the CAS number 931581-06-5 is a specialized derivative of cinchonan, specifically identified as Cinchonan, 6'-methoxy-9-[(trimethylsilyl)oxy]-, hydrochloride (1:1), (9S)-. This molecule has garnered significant attention in the field of chemical biology due to its unique structural features and potential applications in drug development. The presence of a methoxy group at the 6'-position and a trimethylsilyl ether at the 9-position, combined with its hydrochloride salt form, makes it a versatile intermediate for synthesizing biologically active compounds.
In recent years, the study of chiral compounds has become increasingly important in pharmaceutical research. The (9S)-configuration of this cinchonan derivative underscores its stereochemical specificity, which is often critical for the efficacy and selectivity of bioactive molecules. The hydrochloride salt form enhances the solubility and stability of the compound, making it more amenable for various biochemical assays and drug formulation processes.
One of the most compelling aspects of this compound is its potential role in developing novel therapeutic agents. Research has shown that derivatives of cinchonan exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The methoxy and trimethylsilyl ether groups in Cinchonan, 6'-methoxy-9-[(trimethylsilyl)oxy]-, hydrochloride (1:1), (9S)- are particularly interesting because they can modulate the pharmacokinetic profile of the molecule. For instance, the trimethylsilyl ether group can protect functional groups during synthesis while also enhancing metabolic stability post-administration.
Recent studies have highlighted the importance of stereochemistry in drug design. The (9S)-configuration of this cinchonan derivative has been found to influence its binding affinity to biological targets. This is particularly relevant in the context of enzyme inhibition and receptor interaction studies. By carefully controlling the stereochemistry, researchers can optimize the pharmacological properties of their compounds. The hydrochloride salt form further contributes to this optimization by improving solubility and ensuring consistent dosing.
The synthesis of Cinchonan, 6'-methoxy-9-[(trimethylsilyl)oxy]-, hydrochloride (1:1), (9S)- involves a multi-step process that requires precise control over reaction conditions. The introduction of the methoxy group at the 6'-position is typically achieved through nucleophilic substitution reactions, while the trimethylsilyl ether formation is often carried out using silylation reagents under inert conditions. The final step involves converting the free base into its hydrochloride salt to enhance stability and solubility.
In terms of applications, this compound has shown promise in several areas of biomedical research. For example, it has been used as a building block for designing novel antiviral agents. The unique structural features of cinchonan derivatives make them attractive candidates for inhibiting viral proteases and polymerases. Additionally, their ability to interact with cellular membranes suggests potential applications in drug delivery systems.
The field of chemical biology continues to evolve rapidly, and compounds like Cinchonan, 6'-methoxy-9-[(trimethylsilyl)oxy]-, hydrochloride (1:1), (9S)- are at the forefront of this progress. Researchers are increasingly leveraging computational methods to predict and optimize the properties of such molecules before they are synthesized in the lab. This approach not only saves time but also reduces costs associated with trial-and-error experimentation.
The role of computational chemistry in drug discovery cannot be overstated. Advanced algorithms and machine learning models are being used to predict binding affinities, metabolic stability, and other key pharmacokinetic parameters. These predictions help guide synthetic efforts and ensure that resources are focused on compounds with the highest potential for success. In this context, Cinchonan, 6'-methoxy-9-[(trimethylsilyl)oxy]-, hydrochloride (1:1), (9S)- represents an excellent example of how computational tools can be integrated into traditional synthetic chemistry workflows.
Future directions in this area may include exploring new synthetic routes to improve yield and scalability while maintaining high enantiomeric purity. Additionally, researchers may investigate novel derivatives to expand the biological activity profile further. The combination of experimental synthesis with computational modeling will undoubtedly continue to drive innovation in chemical biology.
In conclusion, Cinchonan, 6'-methoxy-9-[(trimethylsilyl)oxy]-, hydrochloride (1:1), (9S)- is a fascinating compound with significant potential in modern pharmaceutical research. Its unique structural features make it a valuable tool for developing novel therapeutic agents across various disease areas. As our understanding of chiral chemistry and computational methods continues to advance, compounds like this will play an increasingly important role in shaping the future of drug discovery.
931581-06-5 (Cinchonan, 6'-methoxy-9-[(trimethylsilyl)oxy]-, hydrochloride (1:1), (9S)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)